Cas no 128139-51-5 (2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid)
128139-51-5 structure
Product Name:2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid
CAS No:128139-51-5
MF:C12H21N3O8
MW:335.310443639755
CID:1071762
PubChem ID:9927688
Update Time:2025-04-20
2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid
- 2,2'-((2-((CARBOXYMETHYL)(2-((CARBOXYMETHYL)AMINO)ETHYL)AMINO)ETHYL)AZANEDIYL)DIACETIC ACID
- 2-[2-[2-[bis(Carboxymethyl)amino]ethyl-(carboxymethyl)amino]ethylamino]acetic acid
- SCHEMBL700291
- ({2-[BIS(CARBOXYMETHYL)AMINO]ETHYL}({2-[(CARBOXYMETHYL)AMINO]ETHYL})AMINO)ACETIC ACID
- AKOS025214114
- 2,2/'-((2-((carboxyMethyl)(2-((carboxyMethyl)aMino)ethyl)aMino)ethyl)azanediyl)diacetic acid
- MFCD23704689
- 2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diaceticacid
- 128139-51-5
-
- MDL: MFCD23704689
- Inchi: 1S/C12H21N3O8/c16-9(17)5-13-1-2-14(6-10(18)19)3-4-15(7-11(20)21)8-12(22)23/h13H,1-8H2,(H,16,17)(H,18,19)(H,20,21)(H,22,23)
- InChI Key: SLIOGOFAZDOJQA-UHFFFAOYSA-N
- SMILES: OC(CN(CCNCC(=O)O)CCN(CC(=O)O)CC(=O)O)=O
Computed Properties
- Exact Mass: 335.13293
- Monoisotopic Mass: 335.13286464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 23
- Rotatable Bond Count: 14
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -8.6
- Topological Polar Surface Area: 168Ų
Experimental Properties
- PSA: 167.71
2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM321376-1g |
2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid |
128139-51-5 | 95% | 1g |
$1101 | 2021-06-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C927928-1g |
2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid |
128139-51-5 | 1g |
¥41,544.00 | 2022-09-29 | ||
| Chemenu | CM321376-1g |
2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid |
128139-51-5 | 95% | 1g |
$1101 | 2022-06-13 |
2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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